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Compound of Interest

Compound Name: CCG215022

Cat. No.: B15608753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCG215022 is an inhibitor of G protein-coupled receptor kinases (GRKs).[1][2][3][4] G protein-

coupled receptor kinases (GRKs) are crucial regulators of cell signaling, initiating the

desensitization of active G protein-coupled receptors.[5] Among the GRK family, GRK2 and

GRK5 are widely expressed and have been implicated in cardiovascular disease, making them

significant targets for therapeutic drug development.[5] CCG215022 has demonstrated

nanomolar potency against both GRK2 and GRK5.[1][5][6][7]

These application notes provide a detailed protocol for conducting an in vitro kinase assay to

determine the inhibitory activity of CCG215022 against its target kinases.

Quantitative Data Summary
The inhibitory activity of CCG215022 against various kinases is summarized in the table below.

The IC50 value represents the concentration of the inhibitor required to reduce the kinase

activity by 50%.
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Target Kinase CCG215022 IC50 (µM)

GRK1 3.9 ± 1

GRK2 0.15 ± 0.07

GRK5 0.38 ± 0.06

PKA 120

Data sourced from MedchemExpress, Cayman Chemical, and Selleck Chemicals.[1][2][3][4]

Signaling Pathway
G protein-coupled receptor kinases (GRKs) play a pivotal role in the desensitization of G

protein-coupled receptors (GPCRs). Upon agonist binding to a GPCR, GRKs are recruited to

the plasma membrane where they phosphorylate the activated receptor. This phosphorylation

event facilitates the binding of arrestin proteins, which uncouples the receptor from its G

protein, thereby terminating the signaling cascade and promoting receptor internalization.

CCG215022 inhibits this process by blocking the catalytic activity of GRKs.
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Prepare Reagents
(Kinase, Substrate, ATP, CCG215022)

Add Kinase, Substrate, and CCG215022
to reaction tubes/plate

Pre-incubate at Room Temperature

Initiate Reaction by adding [γ-³²P]ATP

Incubate at Room Temperature

Quench Reaction with SDS-PAGE Loading Dye

Separate Proteins by SDS-PAGE

Detect ³²P Incorporation
(Phosphorimaging)

Data Analysis
(Determine IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

